Gold-195

Specification

• CAS No.: 14320-93-5
• Molecular Formula: Au
• Molecular Weight: 194.96504 g/mol
• IUPAC Name: gold-195
• Standard InChI: InChI=1S/Au/i1-2
• Standard InChI Key: PCHJSUWPFVWCPO-YPZZEJLDSA-N
• Isomeric SMILES: [195Au]
• SMILES: [Au]
• Canonical SMILES: [Au]

Introduction

Fundamental Properties

Physical and Chemical Characteristics

Gold-195 is a radioactive isotope of gold with the atomic number 79 and 116 neutrons, giving it a mass number of 195. With a molecular weight of 194.96504 g/mol, this isotope exhibits the characteristic chemical properties of elemental gold while demonstrating unique nuclear behavior. Like other gold isotopes, Gold-195 possesses a yellowish metallic appearance and maintains gold's resistance to corrosion and oxidation.

Gold-195 retains the chemical inertness characteristic of elemental gold, showing resistance to most acids but dissolving in aqua regia (a mixture of nitric and hydrochloric acids). This property makes it useful in various chemical separation and purification processes, particularly in radiopharmaceutical applications where high purity is essential.

Nuclear Properties

Gold-195 demonstrates significant nuclear properties that define its applications in medicine and research. The isotope has a half-life of 186.01 days (approximately 6 months), decaying primarily through electron capture to stable Platinum-195 (¹⁹⁵Pt). During this decay process, Gold-195 emits gamma radiation with an energy of 0.2268 MeV, which is detectable by gamma cameras and other radiation detection equipment.

The nuclear spin of Gold-195 is 3/2, with a nuclear magnetic moment of 0.149. These properties are crucial for understanding its behavior in nuclear magnetic resonance studies and other applications involving nuclear interactions.

Table 1: Nuclear Properties of Gold-195

Property	Value
Atomic Number	79
Neutron Number	116
Mass Number	195
Atomic Mass	194.965017 Da
Half-life	186.01 ± 0.06 days
Decay Mode	Electron Capture (100%)
Decay Product	¹⁹⁵Pt
Decay Energy	0.2268 ± 0.0012 MeV
Nuclear Spin	3/2
Nuclear Magnetic Moment	0.149

Production Methods

Nuclear Reactions

The production of Gold-195 typically involves nuclear reactions centered around mercury isotopes. The primary method employs the irradiation of Mercury-195m (¹⁹⁵ᵐHg) in cyclotrons or nuclear reactors, which subsequently decays to Gold-195. This process requires sophisticated nuclear facilities and precise control of irradiation parameters to optimize yield and minimize impurities.

Applications in Nuclear Medicine

Diagnostic Imaging

Gold-195, and particularly its metastable isomer Gold-195m, has found significant applications in nuclear medicine diagnostic procedures. The metastable isomer's 30.5-second half-life makes it especially valuable for first-pass studies investigating both right and left ventricular activity and lung transit.

Gold-195m has demonstrated particular utility in venography, providing high-quality imaging of leg veins up to and including the inferior vena cava. Its short half-life prevents recirculation activity from appearing during imaging, allowing for a steady-state image of deep veins with exceptional resolution. This property makes it superior to longer-lived isotopes for certain dynamic imaging procedures.

Blood Flow Velocity Measurements

The decay pattern of Gold-195m along blood vessels has been found to be highly sensitive to blood velocity. By measuring radioactivity at various points along a vein using computer static imaging, clinicians can determine velocity values that reveal abnormalities related to partial or complete thrombosis. This application provides valuable diagnostic information in cases of suspected deep vein thrombosis and other vascular disorders.

Advantages in Specific Patient Populations

The radiation dosimetry of Gold-195m is lower than contrast agents and technetium-99m macroaggregated albumin ([⁹⁹ᵐTc]MAA) venography. This favorable radiation profile makes it particularly valuable for investigating deep vein thrombosis during pregnancy, where minimizing radiation exposure is critical.

Current Research and Future Directions

Radiopharmaceutical Development

Current research on Gold-195 focuses largely on its applications in targeted radiotherapy and diagnostic imaging. The isotope's decay properties make it suitable for visualizing tumors and other pathological conditions. Researchers continue to develop new radiopharmaceutical compounds incorporating Gold-195 for enhanced diagnostic capabilities and therapeutic effectiveness.

Anti-Cancer Properties

Studies exploring the potential anti-cancer properties of gold compounds have indicated that certain gold(I) phosphine complexes exhibit cytotoxic effects against cancer cells. This research avenue suggests promising applications for Gold-195 in therapeutic radiopharmaceuticals targeting malignancies. The combination of its radiation properties with gold's biological activity presents opportunities for developing new cancer treatment modalities.

Biological Interactions

Research on the biological activity of Gold-195 examines its behavior in biological systems and interactions with various ligands and biomolecules. Studies indicate that gold compounds can interact with cellular components, influencing cellular signaling pathways and potentially leading to apoptosis in cancer cells. Ongoing investigations explore how different ligands affect the stability and reactivity of gold complexes in therapeutic contexts.

Isotopic Relationships

Isotonic and Isobaric Nuclei

Gold-195 exists within a network of isotonic nuclei (same neutron number N = 116) and isobaric nuclei (same mass number A = 195). Understanding these relationships provides context for nuclear physics studies and production pathways.

Table 2: Isotonic and Isobaric Nuclei Related to Gold-195

Element	Isotone (N = 116)	Isobar (A = 195)
Tungsten (W)	¹⁹⁰W	¹⁹⁵W
Rhenium (Re)	¹⁹¹Re	¹⁹⁵Re
Osmium (Os)	¹⁹²Os	¹⁹⁵Os
Iridium (Ir)	¹⁹³Ir	¹⁹⁵Ir
Platinum (Pt)	¹⁹⁴Pt	¹⁹⁵Pt
Gold (Au)	¹⁹⁵Au	¹⁹⁵Au
Mercury (Hg)	¹⁹⁶Hg	¹⁹⁵Hg
Thallium (Tl)	¹⁹⁷Tl	¹⁹⁵Tl
Lead (Pb)	¹⁹⁸Pb	¹⁹⁵Pb
Bismuth (Bi)	¹⁹⁹Bi	¹⁹⁵Bi
Polonium (Po)	²⁰⁰Po	¹⁹⁵Po